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Compound of Interest

Compound Name: 2-Methylbenzyl chloride

Cat. No.: B047538 Get Quote

An In-depth Technical Guide to the Synthesis and Purification of 2-Methylbenzyl Chloride

Introduction
2-Methylbenzyl chloride, also known as α-chloro-o-xylene, is a halogenated aromatic

hydrocarbon with the molecular formula C₈H₉Cl (CAS No: 552-45-4).[1] It presents as a

colorless to pale yellow liquid with a pungent odor.[2][3] This compound is a highly versatile and

crucial intermediate in organic synthesis. Its primary utility lies in the introduction of the 2-

methylbenzyl group into various molecular frameworks through nucleophilic substitution

reactions.[1][4] This reactivity makes it an invaluable building block in the production of active

pharmaceutical ingredients (APIs), agrochemicals such as pesticides and fungicides, and other

fine chemicals like dyes.[1][5]

This technical guide provides a comprehensive overview of the principal synthesis routes and

purification methodologies for 2-methylbenzyl chloride, tailored for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties
A summary of the key physical and chemical properties of 2-methylbenzyl chloride is

presented below.
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Property Value References

Molecular Formula C₈H₉Cl [2][6]

Molar Mass 140.61 g/mol [6]

Appearance Colorless to pale-yellow liquid [1][3]

Boiling Point
197-199 °C (at atmospheric

pressure)
[2][7][8]

91 °C (at 18 mmHg) [7]

Density 1.063 g/mL (at 25 °C) [2][8]

Refractive Index (n²⁰/D) 1.541 [2][8]

Solubility
Insoluble in water; miscible

with ethanol and ether
[1][6]

Synthesis of 2-Methylbenzyl Chloride
The most prevalent industrial method for synthesizing 2-methylbenzyl chloride is the side-

chain chlorination of o-xylene. An alternative, though less common, route involves the

chlorination of 2-methylbenzyl alcohol.

Method 1: Free-Radical Side-Chain Chlorination of o-
Xylene
This method involves the reaction of o-xylene with chlorine gas under free-radical conditions.

The reaction is typically initiated by ultraviolet (UV) light or a chemical free-radical initiator.[7][9]

It is crucial to avoid conditions that favor electrophilic aromatic substitution (ring chlorination),

such as the presence of Lewis acids.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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